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Compound of Interest

Compound Name: Erucic acid

Cat. No.: B3428010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

High Erucic Acid Rapeseed (HEAR) oil, derived from the seeds of specially bred rapeseed

varieties (Brassica napus), is a versatile and renewable industrial feedstock. Its unique fatty

acid profile, characterized by a high concentration of erucic acid (cis-13-docosenoic acid), a

C22 monounsaturated fatty acid, makes it a valuable raw material for the synthesis of a wide

range of oleochemicals and for direct use in various industrial applications.[1] This document

provides detailed application notes and experimental protocols for the key industrial uses of

HEAR oil.

Oleochemicals from High Erucic Acid Rapeseed Oil
HEAR oil is a primary source for several important oleochemicals, including erucamide,

behenic acid, and brassylic acid. These compounds serve as building blocks for a variety of

high-performance materials.

Erucamide is widely used as a slip and anti-blocking agent in the polymer industry, particularly

for polyethylene and polypropylene films.[2] It reduces the coefficient of friction between

polymer layers and between the polymer and processing equipment, facilitating faster and

more efficient manufacturing processes.[3]

Quantitative Data: Performance of Erucamide as a Slip Agent
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Polymer Matrix
Erucamide
Concentration
(ppm)

Aging
Conditions

Coefficient of
Friction
(Kinetic)

Reference

Linear Low-

Density

Polyethylene

(LLDPE)

5000 3 days at 50°C 0.129 [4]

Linear Low-

Density

Polyethylene

(LLDPE)

-

Equilibrium at

room

temperature

≤ 0.2 (at ~0.5

µg/cm² surface

concentration)

[5]

Experimental Protocol: Synthesis of Erucamide from Erucic Acid

This protocol describes the synthesis of erucamide from erucic acid and urea at atmospheric

pressure.

Materials:

Erucic acid (derived from HEAR oil)

Urea

Catalyst: Phosphorus pentoxide (P₂O₅) and diammonium hydrogen phosphate ((NH₄)₂HPO₄)

in a 1:1 w/w ratio

Reaction vessel with a stirrer, thermometer, and condenser

Procedure:

Charge the reaction vessel with erucic acid and urea in a 1:4 molar ratio.

Add the catalyst mixture at a concentration of 3% by weight of the erucic acid.

Heat the mixture to 190°C with continuous stirring.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://journal.uii.ac.id/IJCA/article/view/27443
https://www.semanticscholar.org/paper/Relationship-between-erucamide-surface-and-of-of-Ramirez-Walters/e5f84e531fced35e75c1d366f3ae7af871c4ad27
https://www.benchchem.com/product/b3428010?utm_src=pdf-body
https://www.benchchem.com/product/b3428010?utm_src=pdf-body
https://www.benchchem.com/product/b3428010?utm_src=pdf-body
https://www.benchchem.com/product/b3428010?utm_src=pdf-body
https://www.benchchem.com/product/b3428010?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428010?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Maintain the reaction at 190°C for the time required to achieve maximum yield (typically

several hours).

Monitor the reaction progress by measuring the conversion of erucic acid.

Upon completion, cool the reaction mixture and purify the erucamide. Purification can be

achieved through recrystallization from a suitable solvent.

Expected Yield: Up to 92% of pure erucamide.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Industrial Applications
of High Erucic Acid Rapeseed Oil]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3428010#industrial-applications-of-high-erucic-acid-
rapeseed-oil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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